![molecular formula C8H15I B3045408 (3-Iodopropyl)cyclopentane CAS No. 106211-63-6](/img/structure/B3045408.png)
(3-Iodopropyl)cyclopentane
Overview
Description
(3-Iodopropyl)cyclopentane is a chemical compound that is widely used in scientific research for its unique properties. It is a cyclopentane derivative with an iodine atom attached to one of the carbons in the cyclopentane ring. This compound has a wide range of applications in various fields, including organic chemistry, biochemistry, and medicinal chemistry.
Scientific Research Applications
1. Carboxylic Acid Functional Group Isostere
(3-Iodopropyl)cyclopentane's relative, cyclopentane-1,3-dione, demonstrates the potential as a novel isostere for the carboxylic acid functional group. This is supported by studies indicating that cyclopentane-1,3-diones can exhibit similar physical-chemical properties to carboxylic acids and tetrazole residues (Ballatore et al., 2011).
2. Synthesis of Sodium Channel Blockers
Cyclopentane-based compounds, closely related to this compound, have been evaluated for their activity against the peripheral nerve sodium channel Na(V)1.7. These compounds have shown promise in models of inflammatory and neuropathic pain (Ok et al., 2006).
3. Structural Studies in Chemistry
Cyclopentane's phase diagram and structural properties have been extensively studied. These studies are crucial for understanding the properties of cyclopentane and its derivatives like this compound (Torrisi et al., 2008).
4. Asymmetric Synthesis of Cyclopentanes
The palladium-catalyzed trimethylenemethane (TMM) cycloaddition process has been employed for the efficient and asymmetric synthesis of cyclopentanes, which is relevant to the study and application of this compound (Trost et al., 2007).
5. Homolytic Substitution Reactions
This compound, through its involvement in homolytic substitution reactions, contributes to the formation of substituted cyclopropanes, offering insights into reaction mechanisms in organic chemistry (Curran & Gabarda, 1999).
6. Oxidative Cyclization Reactions
The cyclopentane structure, similar to this compound, plays a role in the oxidative cyclization reactions catalyzed by iodobenzene. This process generates cyclopentane products with unique stereochemistry (Rodríguez & Moran, 2011).
7. Thermodynamics and Pseudorotation Studies
Research on cyclopentane, a close relative of this compound, has contributed to the understanding of its thermodynamic properties and the concept of pseudorotation, critical for chemical thermodynamics (Mccullough et al., 1959).
8. Electrochemical-Induced Intermolecular Selective Annulation
Cyclopentanes, akin to this compound, have been synthesized via electrochemical mediator-induced intermolecular selective annulation, illustrating an efficient method for creating complex cyclopentane structures (Guan et al., 2022).
9. Hypervalent Iodine Reagents in Functionalization
The functionalization of fused cyclopentane derivatives using hypervalent iodine reagents demonstrates the chemical versatility of cyclopentane structures, relevant to this compound (Moriarty et al., 1998).
10. Desalination Applications
Cyclopentane hydrates, closely related to this compound, have been investigated as potential candidates for sustainable desalination processes, demonstrating the practical applications of cyclopentane in environmental technology (Ho-Van et al., 2019).
Future Directions
properties
IUPAC Name |
3-iodopropylcyclopentane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15I/c9-7-3-6-8-4-1-2-5-8/h8H,1-7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYKSZBRSHHUITN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CCCI | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15I | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90573470 | |
Record name | (3-Iodopropyl)cyclopentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90573470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
106211-63-6 | |
Record name | (3-Iodopropyl)cyclopentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90573470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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